Cas no 2549045-04-5 (N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide)

N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide is a fluorinated pyrimidine derivative featuring an azetidine scaffold and a methanesulfonamide moiety. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) in medicinal chemistry, particularly in the development of kinase inhibitors or other targeted therapies. The 5-fluoropyrimidine group enhances binding affinity and metabolic stability, while the azetidine ring contributes to conformational rigidity, improving selectivity. The N-methylmethanesulfonamide moiety may further influence solubility and pharmacokinetic properties. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery. Suitable for research applications requiring fluorinated heterocycles with tailored physicochemical properties.
N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide structure
2549045-04-5 structure
Product Name:N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide
CAS No:2549045-04-5
MF:C10H15FN4O2S
MW:274.315103769302
CID:5314084
Update Time:2025-10-28

N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[[1-(5-fluoro-2-pyrimidinyl)-3-azetidinyl]methyl]-N-methyl-
    • N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide
    • Inchi: 1S/C10H15FN4O2S/c1-14(18(2,16)17)5-8-6-15(7-8)10-12-3-9(11)4-13-10/h3-4,8H,5-7H2,1-2H3
    • InChI Key: LSRASPFJNHECOA-UHFFFAOYSA-N
    • SMILES: C(C1CN(C2=NC=C(F)C=N2)C1)N(C)S(=O)(=O)C

N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide Pricemore >>

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Additional information on N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide

Recent Advances in the Study of N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide (CAS: 2549045-04-5)

The compound N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide (CAS: 2549045-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique fluoropyrimidine and azetidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound, making it more amenable for preclinical testing. The researchers employed a combination of solid-phase synthesis and high-performance liquid chromatography (HPLC) purification to achieve these results. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. For instance, a recent study in Biochemical Pharmacology (2024) reported that the compound effectively inhibits the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation. The study utilized kinase inhibition assays and molecular docking simulations to confirm the binding affinity and specificity of the compound for the Akt active site. These findings suggest its potential as a lead compound for developing targeted therapies against Akt-driven malignancies.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide. A preclinical study in Drug Metabolism and Disposition (2023) revealed that the compound exhibits favorable pharmacokinetic properties, including moderate plasma half-life and good oral bioavailability. These characteristics are promising for its development as an oral therapeutic agent. However, the study also identified potential metabolic pathways that could lead to the formation of inactive metabolites, highlighting the need for further structural optimization.

In addition to its kinase inhibitory properties, N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide has shown promise in modulating immune responses. A recent publication in Frontiers in Immunology (2024) explored its effects on T-cell activation and cytokine production. The researchers found that the compound selectively suppresses the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), without compromising overall immune function. This immunomodulatory activity positions the compound as a potential candidate for treating autoimmune and inflammatory disorders.

Despite these promising findings, challenges remain in the development of N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for improved formulation strategies must be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through clinical trials.

In conclusion, N-{1-(5-fluoropyrimidin-2-yl)azetidin-3-ylmethyl}-N-methylmethanesulfonamide (CAS: 2549045-04-5) represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent diseases and inflammatory conditions. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application.

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